Cas no 62266-65-3 (3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester)
62266-65-3 structure
Product Name:3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester
CAS No:62266-65-3
MF:C26H48O2
MW:392.658128738403
CID:451801
PubChem ID:71388122
Update Time:2025-04-19
3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester
- octadecyl 1-methylcyclohex-3-ene-1-carboxylate
- 62266-65-3
- DTXSID70810198
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- Inchi: 1S/C26H48O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-24-28-25(27)26(2)22-19-18-20-23-26/h18-19H,3-17,20-24H2,1-2H3
- InChI Key: LDLQOURPNFJRBP-UHFFFAOYSA-N
- SMILES: O(CCCCCCCCCCCCCCCCCC)C(C1(C)CC=CCC1)=O
Computed Properties
- Exact Mass: 392.36564
- Monoisotopic Mass: 392.365430770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 19
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
62266-65-3 (3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester) Related Products
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